852808-04-9

Abt-737

In Stock

• CAS RN:
• 852808-04-9

• Formula:
• C42H45ClN6O5S2

• InChI:
• InChI=1S/C42H45ClN6O5S2/c1-46(2)23-22-35(30-55-37-9-4-3-5-10-37)44-40-21-20-38(28-41(40)49(51)52)56(53,54)45-42(50)32-14-18-36(19-15-32)48-26-24-47(25-27-48)29-33-8-6-7-11-39(33)31-12-16-34(43)17-13-31/h3-21,28,35,44H,22-27,29-30H2,1-2H3,(H,45,50)/t35-/m1/s1

• InChIKey:
• HPLNQCPCUACXLM-PGUFJCEWSA-N

• The family of Bcl-2 proteins plays pivotal roles in either promoting or preventing apoptosis. Bcl-2 family members contain one or more of four characteristic Bcl-2 homology (BH) domains, which are crucial for function. For example, anti-apoptotic Bcl-2 family proteins prevent death signaling by heterodimerizing with pro-death proteins at their BH3 domains. ABT-737 is a potent, cell-permeable mimetic of BH3 domains that avidly binds Bcl-2, Bcl-xL, and Bcl-W (Ki < 1 nM for all three proteins). It blocks the interaction of these proteins with pro-death proteins, leading to apoptosis. ABT-737, alone, can induce regression of some tumors in some xenograft mouse models of cancer. It shows synergy with diverse therapeutics and radiation to trigger apoptosis in cancer cells and xenografts.
  BH3 Mimetic ABT-737 is an orally bioavailable, selective small molecule B-cell lymphoma 2 (B...

Abt737;abt 737

• CAS RN:
• 1448428-04-3; 852808-04-9

• Formula:
• C42H45ClN6O5S2

• InChI:
• InChI=1S/C42H45ClN6O5S2/c1-46(2)23-22-35(30-55-37-9-4-3-5-10-37)44-40-21-20-38(28-41(40)49(51)52)56(53,54)45-42(50)32-14-18-36(19-15-32)48-26-24-47(25-27-48)29-33-8-6-7-11-39(33)31-12-16-34(43)17-13-31/h3-21,28,35,44H,22-27,29-30H2,1-2H3,(H,45,50)

• InChIKey:
• HPLNQCPCUACXLM-UHFFFAOYSA-N

• Abt737;abt 737 is a useful research compound. Its molecular formula is C42H45ClN6O5S2 and its molecular weight is 813.43. The purity is usually 95%.